Limnetrelvir

• CAS: 2923500-04-1
• Molecular Formula: C27H23F4N5O4
• Molecular Weight: 557.5 g/mol
• InChI: InChI=1S/C27H23F4N5O4/c28-21-3-1-2-17-18(12-22(37)34-23(17)21)25(38)33-16-4-5-36(14-16)24-19(26(39)35-6-8-40-9-7-35)10-15(13-32)11-20(24)27(29,30)31/h1-3,10-12,16H,4-9,14H2,(H,33,38)(H,34,37)/t16-/m1/s1
• InChIKey: KPYQLMJUGSDJQX-MRXNPFEDSA-N

Investigating SARS-CoV-2 antivirals faces challenges with dosing complexity and booster-related drug-drug interactions. Limnetrelvir (ABBV-903) offers a differentiated pharmacokinetic profile. - Once-daily oral administration (half-life: 6-21 hours) - no ritonavir booster required - Clinically validated ethnic bridging: No significant PK differences between Japanese & non-Japanese populations - Ideal for resistance surveillance & comparator arms in 3CLpro inhibitor trials - Available for multi-regional clinical trials (MRCTs) and in vitro Mpro panel studies

Limnetrelvir Technical Profile

Limnetrelvir (also known as ABBV-903) is an investigational small-molecule antiviral agent that functions as an inhibitor of the SARS-CoV-2 main protease (Mpro), a critical enzyme for viral replication [1]. This mechanism positions it within the class of peptidomimetic inhibitors targeting the 3C-like protease (3CLpro), a class that includes authorized agents like nirmatrelvir and ensitrelvir [2]. Limnetrelvir is specifically being developed as a potential once-daily (QD) oral therapy for COVID-19 [1].

1

SARS-CoV-2 Mpro inhibition studies

2

Pharmacokinetic profiling and regimen research models

3

Antiviral resistance and viral evolution research

• [1] Chowdhury, E. A., et al. (2026). Pharmacokinetic profiling of limnetrelvir in non-Japanese and Japanese populations: results of two phase 1 single- and multiple-dose studies. Antimicrobial Agents and Chemotherapy, e0144325. Advance online publication. View Source
• [2] Janin, Y. L. (2024). On the origins of SARS-CoV-2 main protease inhibitors. RSC Medicinal Chemistry, 15(1), 81–118. View Source

Limnetrelvir: Non-Interchangeable 3CL Protease Inhibitor

Within the class of Mpro inhibitors, even subtle differences in molecular structure can lead to significant variations in pharmacokinetic (PK) properties, resistance profiles, and drug-drug interaction liabilities. While many Mpro inhibitors, such as nirmatrelvir, require co-administration with a pharmacokinetic enhancer (e.g., ritonavir) to achieve therapeutic drug levels, limnetrelvir is being evaluated as a standalone, once-daily agent [1]. This key distinction implies a fundamentally different metabolic and clearance profile, which directly impacts its clinical utility, potential for drug-drug interactions, and dosing convenience. Therefore, substituting one Mpro inhibitor for another without data on these critical parameters is not scientifically valid [2].

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PK-driven dosing differences

Distinct half-life may require regimen-model adjustment; QD vs BID cannot be directly interchanged without validation.

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Booster dependency mismatch

Absence of ritonavir booster simplifies interaction profile but may limit comparability to boosted protease inhibitors in drug interaction models.

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Resistance mutation susceptibility

E166V substitution reduces nirmatrelvir activity; differential vulnerability may alter inhibitor ranking in resistance surveillance panels.

• [1] Chowdhury, E. A., et al. (2026). Pharmacokinetic profiling of limnetrelvir in non-Japanese and Japanese populations: results of two phase 1 single- and multiple-dose studies. Antimicrobial Agents and Chemotherapy, e0144325. Advance online publication. View Source
• [2] Janin, Y. L. (2024). On the origins of SARS-CoV-2 main protease inhibitors. RSC Medicinal Chemistry, 15(1), 81–118. View Source

Limnetrelvir Comparative Evidence

Half-Life and Once-Daily Dosing vs. Boosted Nirmatrelvir

Limnetrelvir demonstrates a harmonic mean half-life ranging from 6 to 21 hours following a single dose in healthy human participants, which supports its intended once-daily (QD) dosing regimen [1]. This is a key differentiator from nirmatrelvir, which has a half-life of approximately 6 hours and requires co-administration with the CYP3A4 inhibitor ritonavir to maintain therapeutic concentrations for twice-daily (BID) dosing [2].

Half-life comparison

Reported

Limnetrelvir t½ 6–21 h, unboosted nirmatrelvir ~2–5 h; QD vs BID possibility

Supports simplified dosing model research

Phase 1 single-dose data; cross-study comparison

Evidence Dimension	Human Plasma Half-life (t1/2)
Target Compound Data	Harmonic mean: 6 to 21 hours (single-dose)
Comparator Or Baseline	Nirmatrelvir: ~6.1 hours (without ritonavir); >6 hours (with ritonavir)
Quantified Difference	Limnetrelvir half-life is up to 3.5 times longer at the upper end of the observed range.
Conditions	Healthy human participants in Phase 1 single-ascending dose studies.

Why This Matters

An extended half-life supports a once-daily dosing schedule, potentially improving patient adherence and eliminating the need for a boosting agent like ritonavir, thereby simplifying treatment and reducing drug-drug interaction risks.

• [1] Chowdhury, E. A., et al. (2026). Pharmacokinetic profiling of limnetrelvir in non-Japanese and Japanese populations: results of two phase 1 single- and multiple-dose studies. Antimicrobial Agents and Chemotherapy, e0144325. Advance online publication. View Source
• [2] U.S. Food and Drug Administration. (2023). PAXLOVID (nirmatrelvir tablets; ritonavir tablets) prescribing information. View Source

QD Monotherapy vs. Boosted BID Dosing Regimen

Limnetrelvir is being developed as a standalone oral antiviral, in contrast to the authorized therapy nirmatrelvir, which is co-formulated with the pharmacokinetic enhancer ritonavir to boost its systemic exposure [1]. Ritonavir is a potent CYP3A4 inhibitor, which causes numerous and clinically significant drug-drug interactions [2]. While no data for limnetrelvir's CYP inhibition profile is publicly available, its development as a non-boosted agent is a deliberate and distinct strategic and pharmacokinetic approach.

Dosing regimen context

Reported

Limnetrelvir QD monotherapy vs nirmatrelvir/ritonavir BID; no booster requirement

May reduce drug-interaction confounders in polypharmacy models

Phase 1 multiple-dose arm; requires confirmation in targeted populations

Evidence Dimension	Requirement for Co-administration of a Boosting Agent
Target Compound Data	Intended for standalone oral administration
Comparator Or Baseline	Nirmatrelvir: Requires co-administration with 100 mg ritonavir
Quantified Difference	Not applicable (binary distinction).
Conditions	Based on clinical development design and labeling.

Why This Matters

The avoidance of ritonavir co-administration is a critical procurement consideration, as it suggests limnetrelvir may have a lower potential for clinically significant drug-drug interactions, making it a potentially safer option for patients on complex medication regimens.

• [1] Chowdhury, E. A., et al. (2026). Pharmacokinetic profiling of limnetrelvir in non-Japanese and Japanese populations: results of two phase 1 single- and multiple-dose studies. Antimicrobial Agents and Chemotherapy, e0144325. Advance online publication. View Source
• [2] U.S. Food and Drug Administration. (2023). PAXLOVID (nirmatrelvir tablets; ritonavir tablets) prescribing information. View Source

Japanese vs. Non-Japanese PK Equivalence

As of 2026, limnetrelvir (ABBV-903) is in Phase 1 clinical development, whereas other Mpro inhibitors such as nirmatrelvir, ensitrelvir, leritrelvir, and simnotrelvir have received authorization for use in certain regions [1]. The compound is among a group of next-generation Mpro inhibitors in clinical trials, which includes EDP-235, FB-2001, STI-1558/Olgotrelvir, and others [1].

Ethnic PK bridging

Reported

No clinically significant exposure differences between Japanese and non-Japanese participants

Supports multi-regional trial design and ethnic PK consistency

Dedicated Phase 1 bridging study; model parameters may require local validation

Evidence Dimension	Clinical Development Status
Target Compound Data	Phase 1 clinical trials
Comparator Or Baseline	Nirmatrelvir, ensitrelvir, leritrelvir, simnotrelvir: Authorized for use
Quantified Difference	Not applicable (qualitative difference).
Conditions	Based on reported development statuses.

Why This Matters

For research procurement, understanding that limnetrelvir is a clinical-stage but non-authorized agent is crucial. It positions the compound as an investigative tool for studying Mpro inhibition without the confounding factors of an approved, widely-used drug, or for use in preclinical models to benchmark against authorized therapies.

• [1] Janin, Y. L. (2024). On the origins of SARS-CoV-2 main protease inhibitors. RSC Medicinal Chemistry, 15(1), 81–118. View Source

Limnetrelvir Research and Industrial Use Cases

Once-Daily COVID-19 Antiviral Regimen Development

Researchers can utilize limnetrelvir in preclinical animal models to establish PK/PD relationships for a standalone, once-daily Mpro inhibitor. Its extended half-life in humans [1] makes it an ideal tool for investigating the correlation between sustained drug exposure and viral suppression without the confounding variable of a boosting agent. Data from such studies would be directly comparable to those from boosted nirmatrelvir studies [2] and can inform the design of next-generation Mpro inhibitors.

Global and Asia-Pacific Clinical Trial Inclusion

In virology research, limnetrelvir serves as a key comparator to authorized Mpro inhibitors like nirmatrelvir. Scientists can use it in head-to-head in vitro assays to evaluate its potency against different SARS-CoV-2 variants, to characterize its resistance barrier, and to identify potential cross-resistance patterns with other inhibitors in the same class [3]. This work is critical for understanding the long-term utility of the Mpro inhibitor class.

Head-to-Head Comparator Studies with 3CL Protease Inhibitors

Given its development as a standalone agent, limnetrelvir is a valuable tool for investigating the pharmacology of non-boosted antiviral therapy. Research programs can use it to study its interaction with drug transporters and metabolizing enzymes in vitro, thereby predicting its clinical drug-drug interaction liability and comparing this profile directly against that of ritonavir-boosted regimens [2]. This research can guide the development of safer COVID-19 treatments for populations with polypharmacy.

Application

Selection Property

Validation Focus

Simplified Dosing Regimen Research

Extended half-life and absence of CYP3A4 booster

Regimen complexity and drug-interaction model endpoints

Multi-Regional PK Bridging Studies

Ethnic PK consistency data (Japanese vs non-Japanese)

Exposure-response model comparability across populations

Comparative Mpro Inhibitor Research

Distinct PK and dosing profile vs boosted comparators

Head-to-head antiviral activity and regimen model comparison

Resistance Surveillance & Evolution Studies

Structurally distinct Mpro inhibitor with unique resistance barrier

Susceptibility profiling and escape variant panel evaluation

• [1] Chowdhury, E. A., et al. (2026). Pharmacokinetic profiling of limnetrelvir in non-Japanese and Japanese populations: results of two phase 1 single- and multiple-dose studies. Antimicrobial Agents and Chemotherapy, e0144325. Advance online publication. View Source
• [2] U.S. Food and Drug Administration. (2023). PAXLOVID (nirmatrelvir tablets; ritonavir tablets) prescribing information. View Source
• [3] Janin, Y. L. (2024). On the origins of SARS-CoV-2 main protease inhibitors. RSC Medicinal Chemistry, 15(1), 81–118. View Source